NCFP

• Molecular Formula: C21H13ClFN3O3
• Molecular Weight: 409.8 g/mol
• InChI: InChI=1S/C21H13ClFN3O3/c22-13-7-8-16(25-19(27)17-6-1-2-9-24-17)12(10-13)11-26-20(28)14-4-3-5-15(23)18(14)21(26)29/h1-10H,11H2,(H,25,27)
• InChIKey: WBXKMHFMMCOTOK-UHFFFAOYSA-N

Standard mGlu5 PAMs like CPPHA or MPEP-site modulators introduce confounding off-target activity or hippocampal plasticity effects, complicating circuit-specific studies. NCFP solves this with a validated biased signaling profile. - **Key Differentiation:** Potentiates mGlu5 in subthalamic nucleus without affecting hippocampal LTP/LTD. - **Selectivity:** No detectable activity at mGlu1, mGlu4, mGlu8, PDE6, opioid receptors, or ERG channels. - **Target:** Binds CPPHA allosteric site (F585I sensitive); higher cooperativity than MPEP-site PAMs. - **Quality:** Rigorous HPLC & NMR characterization; trace MPEP-site contaminants absent.

NCFP: Site-Specific mGlu5 PAM with Differentiated CNS Profile

NCFP (N-(4-chloro-2-((4-fluoro-1,3-dioxoisoindolin-2-yl)methyl)phenyl)picolinamide) is a synthetic organic, metabotropic glutamate receptor 5 (mGlu5) positive allosteric modulator (PAM) belonging to the CPPHA-series chemotype [1]. Unlike MPEP-site PAMs, NCFP binds to a distinct allosteric site shared with CPPHA and potentiates mGlu5-mediated calcium mobilization and ERK1/2 phosphorylation in recombinant and native systems without directly activating the receptor [2]. Its defining functional signature is that it potentiates mGlu5 responses in the subthalamic nucleus yet spares hippocampal long-term potentiation (LTP) and long-term depression (LTD)—a biased signalling profile not observed with classical MPEP-site PAMs [2].

Unique CPPHA-site PAM – does not compete with MPEP-site ligands

mGlu5-selective: no reported activity at mGlu1-4,6-8 or common off-targets

Biased profile spares hippocampal LTP/LTD – suitable for subcortical circuit studies

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. NCFP Ligand ID: 6471. Selectivity at GPCRs. View Source

NCFP and the Risks of Generic mGlu5 PAM Substitution

Superficially, mGlu5 PAMs appear functionally interchangeable because they all enhance glutamate potency in recombinant calcium mobilization assays. However, substitution without detailed profiling is risky because allosteric modulators can exhibit stimulus bias—differential effects on distinct signalling pathways and native physiological responses [1]. CPPHA, the prototype of the same chemotype, lacks mGlu5 exclusivity: it displays weak PAM activity at mGlu1, weak NAM activity at mGlu4/mGlu8, and submicromolar affinity for PDE6, δ/κ opioid receptors, and the ERG potassium channel [2]. MPEP-site PAMs such as VU0092273, meanwhile, robustly potentiate hippocampal LTP/LTD, confounding studies where circuit-level specificity is required [1]. The quantitative evidence below demonstrates where NCFP diverges meaningfully from these comparators, making generic substitution scientifically unsound for experiments demanding precise pharmacological control.

MPEP-site PAM substitution

MPEP-site PAMs robustly enhance hippocampal LTP/LTD; substituting NCFP may introduce plasticity confounds that alter circuit-level interpretation.

CPPHA substitution

CPPHA exhibits reported off-target activity (mGlu1,4,8; PDE6; opioid receptors; ERG); swapping NCFP for CPPHA may introduce confounding pharmacology in native tissue assays.

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. View Source
• [2] Cayman Chemical. CPPHA Product Description (Catalog No. 21275). Neta Scientific. View Source

NCFP Quantitative Evidence Guide

Higher mGlu5 Cooperativity vs. CPPHA

In HEK293A cells expressing wild-type mGlu5, NCFP exhibited higher efficacy cooperativity (logβ = 0.99 ± 0.05) compared with CPPHA (logβ = 0.59 ± 0.08) derived from an operational model of allosterism [1]. This translated into a greater maximal fold shift of the glutamate concentration–response curve: NCFP achieved a 7.7 ± 0.1-fold leftward shift versus 5.9 ± 1.6-fold for CPPHA. At a fixed 3 µM concentration, NCFP maintained a 5.9 ± 0.1-fold shift compared with 4.0 ± 0.7 for CPPHA [1].

Cooperativity vs. CPPHA

Head-to-head

NCFP logβ = 0.99 ± 0.05; CPPHA logβ = 0.59 ± 0.08

Max fold shift 7.7 vs 5.9; at 3 µM 5.9 vs 4.0

Higher reported efficacy cooperativity supports mGlu5 potentiation studies

Data from HEK293A-mGlu5 calcium assay; operational model fitting

Evidence Dimension	Efficacy cooperativity (logβ) and operational fold shift of glutamate CRC
Target Compound Data	NCFP: logβ = 0.99 ± 0.05; max fold shift = 7.7 ± 0.1; fold shift at 3 µM = 5.9 ± 0.1
Comparator Or Baseline	CPPHA: logβ = 0.59 ± 0.08; max fold shift = 5.9 ± 1.6; fold shift at 3 µM = 4.0 ± 0.7
Quantified Difference	NCFP logβ is 1.68× higher; max fold shift is 1.31× greater; fold shift at 3 µM is 1.48× greater
Conditions	HEK293A cells stably expressing wild-type rat mGlu5; calcium mobilization assay; operational model fitting (Gregory et al., 2012)

Why This Matters

Higher cooperativity means NCFP induces a larger functional potentiation at a given receptor occupancy, potentially enabling lower dosing and reduced off-target exposure in CNS slice or in vivo studies.

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. Table 2. View Source

Superior mGlu5 Selectivity vs. CPPHA Off-Target Activity

CPPHA, the parent compound of the chemotype, is not entirely selective for mGlu5: it exhibits weak PAM activity at mGlu1 and weak negative allosteric modulator (NAM) activity at mGlu4 and mGlu8 [1]. Broader profiling also reveals submicromolar off-target binding: PDE6 (Ki = 500 nM), δ-opioid receptor (Ki = 352 nM), κ-opioid receptor (Ki = 474 nM), and ERG potassium channel (Ki = 813 nM) [2]. In contrast, NCFP is reported to provide greater mGlu5 subtype selectivity [1] and the IUPHAR/BPS Guide to Pharmacology lists only mGlu5 as a target for NCFP, with no activity at mGlu1-4,6-8 [3].

Selectivity vs. CPPHA

Head-to-head

NCFP: no detectable off-target activity; CPPHA: 4 off-target hits (PDE6, δ/κ opioid, ERG)

IUPHAR curation confirms only mGlu5 for NCFP

Reported cleaner selectivity may reduce confounding variables in native tissue

Conditions: calcium mobilization & radioligand binding panels

Evidence Dimension	Selectivity across mGlu subtypes and off-target liability panel
Target Compound Data	NCFP: IUPHAR lists only mGlu5 (no detectable activity at mGlu1-4,6-8); no reported PDE6, opioid, or ERG channel binding
Comparator Or Baseline	CPPHA: weak PAM at mGlu1; weak NAM at mGlu4/8; Ki = 500 nM (PDE6), 352 nM (δ-opioid), 474 nM (κ-opioid), 813 nM (ERG)
Quantified Difference	NCFP shows no detectable off-target activity across the panel where CPPHA displays 4 validated off-target hits with submicromolar affinities
Conditions	Calcium mobilization assays (mGlu1-8); radioligand binding (PDE6, opioid receptors, ERG channel); IUPHAR curation

Why This Matters

Cleaner selectivity reduces confounding variables in native CNS tissue experiments where mGlu1/4/8, PDE6, and opioid receptors contribute to synaptic and circuit-level effects, making NCFP a more appropriate tool for mGlu5-specific hypothesis testing.

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. View Source
• [2] Cayman Chemical. CPPHA Product Description (Catalog No. 21275). Neta Scientific. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. NCFP Ligand ID: 6471. Selectivity at GPCRs. View Source

Hippocampal LTP/LTD Sparing vs. MPEP-Site PAMs

In rat hippocampal slice preparations, NCFP (10 µM) failed to potentiate either LTP or LTD at the Schaffer collateral-CA1 synapse, despite potentiating mGlu5-mediated depolarization of subthalamic nucleus neurons [1]. This contrasts sharply with MPEP-site mGlu5 PAMs such as DFB (difluorobenzaldazine) and VU0092273, which robustly enhance both hippocampal LTP and LTD induction [1]. The NCFP-insensitivity of hippocampal plasticity was concentration-independent (tested up to 30 µM) and is a property of the CPPHA chemotype itself, but NCFP uniquely combines this bias with high selectivity [1].

Hippocampal LTP/LTD sparing

Head-to-head

NCFP (10–30 µM): no LTP/LTD potentiation; MPEP-site PAMs: robust potentiation

Rat hippocampal slices, SC-CA1 synapses

May support subcortical circuit studies without hippocampal plasticity confound

Qualitative divergence in native synaptic plasticity readout

Evidence Dimension	Potentiation of hippocampal SC-CA1 LTP and LTD
Target Compound Data	NCFP: No significant potentiation of LTP or LTD at 10-30 µM
Comparator Or Baseline	MPEP-site PAMs DFB and VU0092273: robust potentiation of both LTP and LTD at concentrations that potentiate mGlu5
Quantified Difference	Absence of response for NCFP versus positive potentiation for MPEP-site PAMs (qualitative divergence in native synaptic plasticity readout)
Conditions	Acute rat hippocampal slices; extracellular field EPSP recordings at SC-CA1 synapse; LTP induced by theta-burst stimulation; LTD induced by low-frequency stimulation

Why This Matters

For researchers studying mGlu5 function in subcortical circuits (e.g., basal ganglia, thalamus) without the confounding influence of altered hippocampal plasticity, NCFP is the only commercially available PAM that cleanly dissociates these two mGlu5-dependent physiological endpoints.

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. View Source

Expression-Independent Potency vs. CPPHA

In HEK293 cells with high mGlu5 expression (2.3 pmol/mg protein), NCFP and CPPHA show comparable pEC50 values (6.69 vs 6.44; ~214 nM vs ~370 nM, respectively) [1]. However, in a low-expression cell line (0.6 pmol/mg protein), NCFP retained full potency (pEC50 6.67; ~225 nM), whereas CPPHA exhibited a pronounced rightward shift (pEC50 6.16; ~689 nM)—a 3.1-fold potency loss [1]. This indicates that NCFP's functional response is less dependent on receptor reserve, a property that may better translate to native systems where mGlu5 expression can be heterogeneous.

Potency vs. receptor reserve

Head-to-head

NCFP pEC50 ~6.67 across high/low mGlu5 expression; CPPHA potency drops 3.1-fold

High: 2.3 pmol/mg; low: 0.6 pmol/mg

Potency less dependent on receptor reserve, may improve reproducibility across brain regions

HEK293 cells with varying mGlu5 density; calcium assay

Evidence Dimension	Potency (pEC50) for potentiation of glutamate EC20 response in high vs low mGlu5-expressing cells
Target Compound Data	NCFP: High expression pEC50 6.69 (214 nM); Low expression pEC50 6.67 (225 nM)
Comparator Or Baseline	CPPHA: High expression pEC50 6.44 (370 nM); Low expression pEC50 6.16 (689 nM)
Quantified Difference	NCFP potency decrease: 1.05-fold (non-significant); CPPHA potency decrease: 3.1-fold
Conditions	HEK293 cell lines stably expressing rat mGlu5 at 2.3 vs 0.6 pmol/mg (measured by [3H]methoxyPEPy binding); calcium mobilization assay

Why This Matters

NCFP's receptor-reserve-independent potency makes it a more reliable tool across brain regions and cell types with varying mGlu5 density, reducing the need for extensive pilot dose-finding and improving experimental reproducibility.

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. Table 1. View Source

NCFP Optimal Application Scenarios

Basal Ganglia and STN Circuit Studies Without Hippocampal Confounds

NCFP's unique combination of subthalamic nucleus neuron depolarization without hippocampal LTP/LTD enhancement makes it the preferred tool for studying mGlu5 function in basal ganglia disorders (e.g., Parkinson's disease, obsessive-compulsive disorder) where circuit-level specificity is required [1]. Unlike MPEP-site PAMs that simultaneously modulate hippocampal plasticity, NCFP allows researchers to attribute behavioural or electrophysiological effects specifically to extra-hippocampal mGlu5 populations.

Selective mGlu5 Activation with Minimal Off-Target Noise

Researchers investigating mGlu5-mediated ERK1/2 phosphorylation or calcium signalling in native CNS tissue can rely on NCFP's superior selectivity profile over CPPHA [2][3]. With no detectable activity at mGlu1, mGlu4, mGlu8, PDE6, opioid receptors, or ERG channels, NCFP reduces the confounding pharmacology that complicates interpretation when using CPPHA—particularly important in brain regions co-expressing mGlu1 and mGlu5 or in assays sensitive to PDE6 and opioid modulation.

SAR Studies Targeting the CPPHA-Binding Allosteric Site

NCFP binds noncompetitively with the MPEP site and acts at the CPPHA-binding pocket, as confirmed by the F585I mutation that abolishes CPPHA-series activity while sparing MPEP-site PAMs [1]. With its higher cooperativity and maintained potency across receptor expression levels, NCFP serves as a superior reference ligand for SAR campaigns exploring the CPPHA-site pharmacophore for biased mGlu5 modulation [1].

Batch-to-Batch Reproducibility for Long-Term CNS Pharmacology

Given that NCFP's functional profile is exquisitely sensitive to the allosteric binding mode, procurement decisions should prioritize suppliers that provide rigorous analytical characterization (HPLC purity, NMR identity confirmation, residual solvent analysis) to ensure that trace MPEP-site contaminants do not introduce hippocampal plasticity artifacts [1]. NCFP's defined profile—high cooperativity, expression-independent potency, and absence of synaptic plasticity effects—provides concrete QC benchmarks against which incoming batches can be functionally validated.

Application

Selection Property

Validation Focus

Basal ganglia & STN circuit studies

Hippocampal LTP/LTD sparing profile

Subcortical mGlu5-specific electrophysiology

Selective mGlu5 signaling in native CNS tissue

mGlu5 selectivity over mGlu1/4/8 and common off-targets

Native tissue signaling endpoint interpretation

SAR targeting CPPHA-binding allosteric site

CPPHA-site binding and biased cooperativity

Pharmacophore-driven biased modulation reference

Long-term CNS pharmacology reproducibility

Defined functional QC benchmarks (cooperativity, LTP/LTD sparing)

Functional validation against plasticity artifacts

• [1] Noetzel MJ, Gregory KJ, Rook JM, et al. A novel metabotropic glutamate receptor 5 positive allosteric modulator acts at a unique site and confers stimulus bias to mGlu5 signaling. Mol Pharmacol. 2013 Apr;83(4):835-847. View Source
• [2] Cayman Chemical. CPPHA Product Description (Catalog No. 21275). Neta Scientific. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. NCFP Ligand ID: 6471. Selectivity at GPCRs. View Source